2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile
Overview
Description
“2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile” is a chemical compound with the CAS Number: 869882-16-6 . It has a molecular weight of 246.09 . The IUPAC name for this compound is (2,6-dichloro-3,5-dimethoxyphenyl)acetonitrile .
Molecular Structure Analysis
The molecular structure of “2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile” can be represented by the linear formula: C10H9Cl2NO2 . The InChI code for this compound is 1S/C10H9Cl2NO2/c1-14-7-5-8(15-2)10(12)6(3-4-13)9(7)11/h5H,3H2,1-2H3 .Scientific Research Applications
Cancer Research: FGFR Inhibitors
2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile: has been utilized in the design and synthesis of potent Fibroblast Growth Factor Receptor (FGFR) inhibitors . These inhibitors are crucial in cancer research as FGFRs are often overactivated in various cancer types, leading to tumor growth. Compounds derived from this chemical have shown promise in inhibiting FGFR1, which is a step forward in developing targeted cancer therapies.
Material Science: Organic Synthesis
This compound serves as a building block in organic synthesis, contributing to the development of new materials. Its structure is key in synthesizing complex molecules that can have applications in creating novel materials with specific desired properties .
Analytical Chemistry: Chromatography Standards
In analytical chemistry, 2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile can be used as a standard or reference compound in chromatographic analysis. This helps in the identification and quantification of substances within a sample, ensuring accuracy and reliability in research findings .
Chemical Synthesis: Intermediate
As an intermediate in chemical synthesis, this compound is instrumental in the production of a variety of other chemical entities. Its reactive nitrile group allows for further functionalization, making it a versatile precursor in synthetic chemistry .
Photobiology: Hole-Transporting Materials
Research has indicated the potential use of related compounds in the development of hole-transporting materials (HTMs) for perovskite solar cells . While not directly mentioned, the structural similarity suggests that 2-(2,6-Dichloro-3,5-dimethoxyphenyl)acetonitrile could play a role in optimizing HTMs for better solar cell performance.
Pharmacology: Drug Design
The compound’s molecular framework is significant in the field of pharmacology for drug design. Its unique structure can be incorporated into the design of new drugs, especially those targeting specific receptors or biological pathways .
properties
IUPAC Name |
2-(2,6-dichloro-3,5-dimethoxyphenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Cl2NO2/c1-14-7-5-8(15-2)10(12)6(3-4-13)9(7)11/h5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZUUAIVVBYHHDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1Cl)CC#N)Cl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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